Cas no 5872-22-0 (L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-)

L-Alanine, N-(2,2-dimethyl-1-oxopropyl)- structure
5872-22-0 structure
Product Name:L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
CAS No:5872-22-0
MF:C8H15NO3
MW:173.209602594376
CID:341117
PubChem ID:42254381
Update Time:2025-04-19

L-Alanine, N-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
    • (2S)-2-(2,2-dimethylpropanoylamino)propanoic acid
    • (S)-N-tert-butylcarbonylalanine
    • tert-butylcarbonylalanine
    • YZCGBCIVGWGNAU-YFKPBYRVSA-N
    • 5872-22-0
    • SCHEMBL2863541
    • DTXSID30654676
    • N-(2,2-Dimethylpropanoyl)-L-alanine
    • Inchi: 1S/C8H15NO3/c1-5(6(10)11)9-7(12)8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1
    • InChI Key: YZCGBCIVGWGNAU-YFKPBYRVSA-N
    • SMILES: O=C(C(C)(C)C)N[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 173.10525
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
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